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Compound Name: Thiocyclam hydrogen oxalate

Cat. No.: B058007

Thiocyclam Hydrogen Oxalate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiocyclam hydrogen oxalate, the oxalate salt of the pro-insecticide thiocyclam, is a
nereistoxin analogue insecticide. While a detailed crystal structure analysis of this compound is
not publicly available in peer-reviewed literature, this technical guide consolidates available
data on its chemical and physical properties, synthesis, and mechanism of action. This
document is intended to serve as a comprehensive resource for researchers and professionals
in the fields of entomology, neurobiology, and pesticide development.

Introduction

Thiocyclam hydrogen oxalate is a synthetic insecticide that acts as a selective antagonist of
nicotinic acetylcholine receptors (nAChRS) in the insect nervous system.[1] As a nereistoxin
analogue, it belongs to a class of insecticides known for their efficacy against a range of
agricultural pests.[2] This guide provides a summary of the known scientific data regarding
thiocyclam hydrogen oxalate, with a focus on its chemical properties, synthesis pathways,
and biological mode of action.
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Physicochemical Properties

A collection of key physicochemical properties of thiocyclam hydrogen oxalate is presented
in Table 1. This data has been compiled from various chemical databases and supplier
information.

Table 1: Physicochemical Properties of Thiocyclam Hydrogen Oxalate

Property Value Source(s)
Molecular Formula C7H13NO4S3 [3]
Molecular Weight 271.4 g/mol [3]
CAS Number 31895-22-4 [3]
Appearance Colorless and odorless crystals  [4]
Melting Point 125-128 °C (decomposition) [4]
Vapor Pressure 5.3 x 1072 Pa (at 20 °C) [4]
Water Solubility 84 g/L (at 23 °C) [4]
pKa 3.95 (acid), 7.0 (base) [5]
InChiKey ICTQUFQQEYSGGJ- 3]
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Synthesis of Thiocyclam Hydrogen Oxalate

The synthesis of thiocyclam hydrogen oxalate is a multi-step process that begins with the
formation of the thiocyclam free base, which is then converted to its hydrogen oxalate salt.[1]
The core of the synthesis is the creation of the 1,2,3-trithiane ring structure.[1] An industrial
method utilizes disosultap (2-N,N-dimethylamino-1,3-propanediol thiosulfate) as a precursor,
which undergoes a cyclocondensation reaction with a sulfur source, such as sodium sulfide.[1]

Experimental Protocol for Synthesis

While specific laboratory-scale protocols for a full crystal structure analysis are unavailable, a
general industrial synthesis process can be outlined as follows:
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» Cyclization: The precursor, disosultap, is reacted with a sulfur source (e.g., sodium sulfide) in
a cyclocondensation reaction to form the thiocyclam free base.[1]

o Extraction: The resulting thiocyclam free base, which may be in an oily layer, is isolated.

e Salt Formation: The isolated thiocyclam free base is heated to 20-30°C, followed by the
addition of oxalic acid.[1] The mixture is then heated further to 40-60°C for 0.5 to 2 hours to
facilitate the precipitation of thiocyclam hydrogen oxalate.[1]

 Purification: The precipitated product can be purified by recrystallization from polar solvents
like methanol or dimethyl sulfoxide (DMSO) to achieve high purity.[1]

A patent describes a process where 4-(N,N-dimethylamino)-1,2-dithiolane (nereistoxin) is
reacted with an alkali metal salt of a polythionate in a two-phase system at a pH of 7-9 and
temperatures between 0 and 60°C. The resulting thiocyclam is then precipitated from the
organic phase as the hydrogen oxalate salt by adding oxalic acid in an aprotic solvent.[6]

Cyclocondensation Thiocyclam Free Base
| Salt Formation f Purified Thiocyclam
Sodium Sulfide (Precipitation) Thiocyclam Hydrogen Oxalate Hydrogen Oxalate

Oxalic Acid
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Synthesis of Thiocyclam Hydrogen Oxalate.

Mechanism of Action

Thiocyclam hydrogen oxalate functions as a pro-insecticide, meaning it is converted into its
active form, nereistoxin, within the insect's body.[7] Nereistoxin is a potent and selective
antagonist of the nicotinic acetylcholine receptors (nAChRS) in the insect central nervous
system.[1][2]
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The mechanism of action involves the blockage of the nAChR ion channel.[2][8] In the nervous
system, acetylcholine is a key neurotransmitter that binds to nAChRs, causing the ion channel
to open and leading to nerve excitation. By blocking this channel, nereistoxin prevents the
binding of acetylcholine and disrupts nerve signal transmission, leading to paralysis and

eventual death of the insect.[2] Interestingly, at low concentrations, thiocyclam can act as a

nicotinic acetylcholine receptor agonist, mimicking the action of acetylcholine and causing initial
stimulation of the nervous system.[1]
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Mode of Action of Thiocyclam Hydrogen Oxalate.
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Conclusion

While the precise three-dimensional arrangement of atoms in the crystalline state of
thiocyclam hydrogen oxalate remains to be publicly detailed, this guide provides a thorough
summary of its known chemical and biological characteristics. The information presented on its
physicochemical properties, synthesis, and mechanism of action as a nicotinic acetylcholine
receptor antagonist offers a valuable resource for the scientific community. Further research to
elucidate the crystal structure would provide deeper insights into its structure-activity
relationship and could aid in the design of new and more effective insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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